BENGHE Foundational & Exploratory

Check Availability & Pricing

The Solubility Profile of Methoxy-Nitroaniline
Isomers in Organic Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxy-4-nitroaniline

Cat. No.: B176388

Disclaimer: This technical guide focuses on the solubility of 2-Methoxy-4-nitroaniline. Due to a
lack of available experimental data for 3-Methoxy-4-nitroaniline, the data and methodologies
for its isomer are presented here as a representative example for researchers, scientists, and
drug development professionals.

Introduction

The solubility of active pharmaceutical ingredients (APIs) in various organic solvents is a critical
parameter in drug development. It influences crystallization, purification, formulation, and
bioavailability. This guide provides a comprehensive overview of the solubility profile of
methoxy-nitroaniline isomers, with a specific focus on 2-Methoxy-4-nitroaniline, in a range of
common organic solvents. Understanding these solubility characteristics is essential for
process optimization and ensuring the quality and efficacy of the final drug product.

Quantitative Solubility Data

The mole fraction solubility of 2-Methoxy-4-nitroaniline was determined in twelve different
organic solvents at temperatures ranging from 283.15 K to 328.15 K. The experimental data
reveals a positive correlation between temperature and solubility across all tested solvents.

The solubility of 2-Methoxy-4-nitroaniline was found to be highest in N,N-dimethylformamide
(DMF) and lowest in both n-heptane and cyclohexane. This wide range of solubilities
underscores the importance of solvent selection in the manufacturing process.
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Table 1: Mole Fraction Solubility (x) of 2-Methoxy-4-nitroaniline in Various Organic Solvents at
Different Temperatures (T/K)

TIK Methanol Ethanol n-Propanol Isopropanol n-Butanol
283.15 0.0198 0.0235 0.0268 0.0215 0.0287
288.15 0.0236 0.0281 0.0321 0.0259 0.0345
293.15 0.0281 0.0335 0.0384 0.0312 0.0414
298.15 0.0334 0.0399 0.0458 0.0374 0.0496
303.15 0.0397 0.0475 0.0545 0.0447 0.0593
308.15 0.0471 0.0564 0.0649 0.0535 0.0708
313.15 0.0558 0.0669 0.0771 0.0639 0.0844
318.15 0.0661 0.0793 0.0914 0.0762 0.1006
323.15 0.0783 0.0940 0.1084 0.0907 0.1192
328.15 0.0927 0.1114 0.1285 0.1079 0.1412
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TIK Acetone Ethy| Acetonitrile 1,4-Dioxane Toluene
Acetate

283.15 0.1015 0.0785 0.0458 0.0889 0.0158
288.15 0.1192 0.0928 0.0543 0.1049 0.0189
293.15 0.1398 0.1100 0.0645 0.1241 0.0227
298.15 0.1641 0.1303 0.0767 0.1466 0.0272
303.15 0.1926 0.1543 0.0911 0.1732 0.0326
308.15 0.2260 0.1825 0.1081 0.2047 0.0391
313.15 0.2652 0.2157 0.1282 0.2419 0.0468
318.15 0.3109 0.2547 0.1519 0.2858 0.0561
323.15 0.3643 0.3005 0.1799 0.3375 0.0671
328.15 0.4262 0.3544 0.2129 0.3983 0.0802
TIK N,N-Dimethylformamide (DMF)
283.15 0.3215

288.15 0.3689

293.15 0.4228

298.15 0.4841

303.15 0.5539

308.15 0.6335

313.15 0.7241

318.15 0.8273

323.15 0.9446

328.15 1.0778
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Experimental Protocols

The following sections detail the methodologies employed for the determination of solubility
and the analysis of the solid phase.

Materials

2-Methoxy-4-nitroaniline (purity > 99.5%) was used as the solute. All organic solvents were of
analytical grade with purities greater than 99.7% and were used without further purification.

Solubility Determination (Isothermal Equilibrium
Method)

The solubility of 2-Methoxy-4-nitroaniline in the selected solvents was determined using a static

isothermal equilibrium method.
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 To cite this document: BenchChem. [The Solubility Profile of Methoxy-Nitroaniline Isomers in
Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176388#solubility-profile-of-3-methoxy-4-nitroaniline-
in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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